8-(quinolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-quinolin-4-yl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C16H16N4O2/c21-14-16(19-15(22)18-14)6-9-20(10-7-16)13-5-8-17-12-4-2-1-3-11(12)13/h1-5,8H,6-7,9-10H2,(H2,18,19,21,22)
• InChI Key: AXNNSZRERGQPLQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NC(=O)N2)C3=CC=NC4=CC=CC=C43
• Molecular Formula: C16H16N4O2
• Molecular Weight: 296.32 g/mol

Description

The compound “8-(quinolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a complex organic molecule that contains a quinoline moiety and a triazaspiro[4.5]decane-2,4-dione moiety. Quinoline is a nitrogen-containing heterocycle and is found in a large variety of naturally occurring compounds and chemically useful molecules having diverse biological activities. The triazaspiro[4.5]decane-2,4-dione moiety is a type of spiro compound, which is a polycyclic compound with rings of different sizes.

Molecular Structure Analysis

The molecular structure of “8-(quinolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” would be characterized by the presence of a quinoline ring and a triazaspiro[4.5]decane-2,4-dione ring structure. The exact structure would depend on the specific arrangement and bonding of these moieties.

Chemical Reactions Analysis

The chemical reactions involving “8-(quinolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” would depend on the specific conditions and reagents used. The quinoline moiety could potentially undergo reactions such as electrophilic substitution, while the triazaspiro[4.5]decane-2,4-dione moiety could potentially undergo reactions such as nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of “8-(quinolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” would depend on its specific molecular structure. Properties such as melting point, solubility, and reactivity could be determined through experimental analysis.

Safety and Hazards

The safety and hazards associated with “8-(quinolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” would depend on its specific biological activity and toxicity. Proper safety precautions should be taken when handling this compound, particularly during synthesis and biological testing.

Future Directions

Future research on “8-(quinolin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” could involve further exploration of its synthesis, characterization, and biological activity. This could include optimizing the synthesis process, conducting detailed structural analysis, and performing in-depth biological testing to determine its potential therapeutic applications.

Mechanism of Action

Target of Action

The primary targets of 8-(quinolin-4-yl)-1,3,8-triazaspiro[4It is known that similar compounds, such as spirotetramat, act as insecticides . They are transported to all parts of the plant, effectively preventing egg hatching and larval development of pests on roots and leaves .

Mode of Action

For instance, spirotetramat, a related compound, exhibits a unique two-way internal absorption and transport property .

Biochemical Pathways

The specific biochemical pathways affected by 8-(quinolin-4-yl)-1,3,8-triazaspiro[4It is known that similar compounds, such as spirotetramat, affect the biochemical pathways of pests, leading to their elimination .

Pharmacokinetics

The pharmacokinetics of 8-(quinolin-4-yl)-1,3,8-triazaspiro[4It is known that similar compounds, such as spirotetramat, have good efficacy and safety for crops .

Result of Action

The specific molecular and cellular effects of 8-(quinolin-4-yl)-1,3,8-triazaspiro[4It is known that similar compounds, such as spirotetramat, can effectively control pests for as long as two months .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 8-(quinolin-4-yl)-1,3,8-triazaspiro[4It is known that similar compounds, such as spirotetramat, have high activity, low dosage, broad-spectrum insecticidal efficacy, and environmental safety .